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Compound of Interest

Compound Name: Bgp-15

Cat. No.: B1683970

For researchers, scientists, and professionals in drug development, the safe handling and
disposal of chemical compounds are paramount. This document provides a comprehensive
guide to the proper disposal procedures for BGP-15, a PARP inhibitor and insulin sensitizer.
Adherence to these guidelines is crucial for ensuring laboratory safety and environmental
protection.

Caution: Safety data sheets for BGP-15 present conflicting hazard information. While some
sources classify it as non-hazardous[1], others label it as "Acute Toxicity - Oral 3" with the
GHSO06 pictogram (skull and crossbones) and the signal word "Danger,” indicating it is toxic if
swallowed[2]. Therefore, it is imperative to handle BGP-15 with a high degree of caution,
treating it as a toxic substance.

Quantitative Data Summary

The following table summarizes key quantitative data for BGP-15, facilitating easy reference for
experimental and safety protocols.
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Property Value Citations
Molecular Weight 351.3 g/mol [3]
Physical State Powder / Crystalline Solid [1][2]

-20°C, protected from light, in
Storage ] ) [11[4115]
a tightly sealed container.

H20: 64 mg/mL[6]Ethanol: 65
B mg/mL[6]DMSO: 65
Solubility _ [4][6]
mg/mL[6]PBS (pH 7.2): 5

mg/mL[4]

Experimental Protocols
Personal Protective Equipment (PPE)

When handling BGP-15, the following personal protective equipment is mandatory:
e Gloves: Use appropriate chemical-resistant gloves.
o Eye Protection: Wear safety goggles to prevent eye contact.[1]

o Lab Coat: A lab coat or suitable protective clothing should be worn to prevent skin exposure.

[1]

o Respiratory Protection: If there is a risk of inhalation, especially when handling the powder
outside of a contained environment, a suitable respirator should be used.[1]

e Fume Hood: Whenever possible, handle BGP-15 in a laboratory fume hood to ensure
adequate ventilation.[1]

Accidental Spill Protocol

In the event of a BGP-15 spill, follow these steps:
o Ensure Personal Safety: Immediately put on the required personal protective equipment.[1]

» Ventilate the Area: Ensure the area is well-ventilated.[1]
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» Contain the Spill: Prevent the spilled material from entering drains or waterways.[1]
e Absorb the Spill: Use an inert absorbent material to clean up the spill.[1]

o Collect and Dispose: Carefully collect the absorbed material and place it in a suitable,
labeled container for hazardous waste disposal.[1]

Step-by-Step Disposal Procedure for BGP-15

The disposal of BGP-15 must be conducted in accordance with local, regional, national, and
international regulations[2]. The following is a general procedural guide based on standard
laboratory safety practices for toxic chemicals.

o Waste Collection:

o Collect all BGP-15 waste, including unused product and contaminated materials (e.g.,
absorbent pads, gloves, weighing paper), in a designated, compatible, and clearly labeled
hazardous waste container.

o The container must be kept tightly sealed when not in use.
e Labeling:

o Clearly label the waste container with "Hazardous Waste," the full chemical name "BGP-
15," and the associated hazard warning ("Toxic").

o Storage of Waste:

o Store the hazardous waste container in a designated, secure area, away from
incompatible materials.

o Ensure the storage area is cool, dry, and well-ventilated.
e Disposal Request:

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal contractor to arrange for pickup and proper disposal.
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o Do not dispose of BGP-15 down the drain or in regular trash.

Logical Workflow for BGP-15 Disposal

Preparation & Handling

Wear Full PPE
(Gloves, Goggles, Lab Coat)

'

Handle BGP-15 in a Fume Hood

Waste Collection

Collect Waste in a
Designated Container

'

Label Container Clearly:
'‘Hazardous Waste - BGP-15 (Toxic)'

'

Keep Container Tightly Sealed

InterimvStorage

Store in a Secure,
Ventilated Area

Final Disposal

Contact EHS or Licensed
Waste Disposal Contractor

Arrange for Professional Pickup
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Caption: BGP-15 Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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